Cas no 16329-23-0 (Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-)

Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- structure
16329-23-0 structure
Product Name:Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
CAS No:16329-23-0
MF:C7H12O2
MW:128.168982505798
CID:121582
PubChem ID:11051668
Update Time:2025-04-18

Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
    • cis-exo-2,3-norbornanediol
    • SCHEMBL1127898
    • (1S*,2R*,3S*,4R*)-Bicyclo[2.2.1]heptane-2,3-diol
    • 16329-23-0
    • DTXSID50878993
    • Inchi: 1S/C7H12O2/c8-6-4-1-2-5(3-4)7(6)9/h4-9H,1-3H2/t4-,5+,6+,7-
    • InChI Key: HNMVZUWXQLASRL-RNGGSSJXSA-N
    • SMILES: O[C@@H]1[C@@H]([C@H]2CC[C@@H]1C2)O

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.292
  • Boiling Point: 283.9°Cat760mmHg
  • Flash Point: 143.6°C
  • Refractive Index: 1.59

Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- Related Literature

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